![molecular formula C15H18N4O B2738533 N-(1-cyano-1,2-dimethylpropyl)-2-[(3-cyanophenyl)amino]acetamide CAS No. 1197854-16-2](/img/structure/B2738533.png)
N-(1-cyano-1,2-dimethylpropyl)-2-[(3-cyanophenyl)amino]acetamide
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Overview
Description
N-(1-cyano-1,2-dimethylpropyl)-2-[(3-cyanophenyl)amino]acetamide, also known as CPAA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CPAA is a small molecule that belongs to the class of amide compounds and has a molecular weight of 324.4 g/mol. In
Mechanism of Action
The mechanism of action of N-(1-cyano-1,2-dimethylpropyl)-2-[(3-cyanophenyl)amino]acetamide as an anticancer agent involves the inhibition of the Akt/mTOR pathway, which is involved in cell survival and proliferation. This compound inhibits the phosphorylation of Akt and mTOR, leading to the induction of apoptosis in cancer cells. As an antiviral agent, this compound inhibits the replication of viruses by inhibiting the activity of viral proteases, which are essential for viral replication. In material science, this compound acts as a building block for the synthesis of MOFs, where it forms coordination bonds with metal ions to form a porous structure. In catalysis, this compound acts as a ligand for the synthesis of chiral catalysts, where it forms a complex with a metal ion to catalyze asymmetric reactions.
Biochemical and physiological effects
This compound has been shown to have low toxicity and high selectivity towards cancer cells, making it a promising anticancer agent. This compound has also been shown to have low cytotoxicity towards normal cells, making it a potential antiviral agent. In material science, this compound has been shown to form highly porous MOFs, which have potential applications in gas storage and separation. In catalysis, this compound has been shown to form highly active chiral catalysts, which have potential applications in asymmetric synthesis.
Advantages and Limitations for Lab Experiments
The advantages of using N-(1-cyano-1,2-dimethylpropyl)-2-[(3-cyanophenyl)amino]acetamide in lab experiments include its high selectivity towards cancer cells, low toxicity towards normal cells, and potential applications in various fields. The limitations of using this compound in lab experiments include its low solubility in water, which may limit its bioavailability, and its high cost, which may limit its availability for research.
Future Directions
There are several future directions for the research on N-(1-cyano-1,2-dimethylpropyl)-2-[(3-cyanophenyl)amino]acetamide. In medicinal chemistry, further studies are needed to optimize the structure of this compound for its potential applications as an anticancer and antiviral agent. In material science, further studies are needed to explore the potential applications of this compound-based MOFs in gas storage and separation. In catalysis, further studies are needed to explore the potential applications of this compound-based chiral catalysts in asymmetric synthesis. Overall, this compound has shown great potential for its applications in various fields, and further research is needed to fully explore its potential.
Synthesis Methods
The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-[(3-cyanophenyl)amino]acetamide involves the reaction of 3-cyanophenylamine with N-(1-cyano-1,2-dimethylpropyl)glycine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). This reaction results in the formation of this compound as a white crystalline solid with a yield of 50-60%. The purity of this compound can be increased by recrystallization from a suitable solvent.
Scientific Research Applications
N-(1-cyano-1,2-dimethylpropyl)-2-[(3-cyanophenyl)amino]acetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound has shown promising results as an anticancer agent, where it inhibits the growth of cancer cells by inducing apoptosis. This compound has also been studied for its potential applications as an antiviral agent, where it inhibits the replication of viruses such as HIV and HCV. In material science, this compound has been used as a building block for the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage and separation. In catalysis, this compound has been used as a ligand for the synthesis of chiral catalysts, which have potential applications in asymmetric synthesis.
properties
IUPAC Name |
2-(3-cyanoanilino)-N-(2-cyano-3-methylbutan-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O/c1-11(2)15(3,10-17)19-14(20)9-18-13-6-4-5-12(7-13)8-16/h4-7,11,18H,9H2,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCNGRUJWAKUOHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C)(C#N)NC(=O)CNC1=CC=CC(=C1)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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